Cas no 436087-08-0 (N,N-Diethyl-2-(3-formyl-2-methyl-1H-indol-1-yl)acetamide)

• Product Name: N,N-Diethyl-2-(3-formyl-2-methyl-1H-indol-1-yl)acetamide
• CAS No: 436087-08-0
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• MDL: MFCD03216682
• CID: 332468
• PubChem ID: 802955
• Update Time: 2025-04-19

N,N-Diethyl-2-(3-formyl-2-methyl-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-2-(3-formyl-2-methyl-1H-indol-1-yl)acetamide
• 1H-Indole-1-acetamide,N,N-diethyl-3-formyl-2-methyl-
• N , N-DIETHYL-2-(3-FORMYL-2-METHYL-INDOL-1-YL)-ACETAMIDE
• N,N-diethyl-2-(3-formyl-2-methylindol-1-yl)acetamide
• AC1LFH8W
• Ambcb7001447
• CTK4I7484
• MolPort-001-995-289
• N,N-diethyl-2-(3-formyl-2-methylindolyl)acetamide
• Oprea1_483180
• N,N-Diethyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide
• N,N-DIETHYL-2-(3-FORMYL-2-METHYL-INDOL-1-YL)ACETAMIDE
• AKOS000300292
• DTXSID20355483
• 436087-08-0
• Cambridge id 7001447
• CS-0327320

• MDL： MFCD03216682
• Inchi： 1S/C16H20N2O2/c1-4-17(5-2)16(20)10-18-12(3)14(11-19)13-8-6-7-9-15(13)18/h6-9,11H,4-5,10H2,1-3H3
• InChI Key： GPVKGJPWAXSITP-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=C(C=O)C2C=CC=CC1=2)N(CC)CC

Computed Properties

• Exact Mass: 272.15200
• Monoisotopic Mass: 272.152478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.1
• Boiling Point: 461.2°C at 760 mmHg
• Flash Point: 232.7°C
• Refractive Index: 1.564
• PSA: 42.31000
• LogP: 2.63060

N,N-Diethyl-2-(3-formyl-2-methyl-1H-indol-1-yl)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT